Cas no 1841133-73-0 ((R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl)

• Product Name: (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl
• CAS No: 1841133-73-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD31560355
• CID: 5303475
• Update Time: 2025-08-05

(R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl Chemical and Physical Properties

Names and Identifiers

• (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl
• N,N-dimethyl-1-[(2R)-piperidin-2-yl]methanamine
• (R)-N,N-Dimethyl-2-piperidinemethanamine dihydrochloride

• MDL： MFCD31560355
• Inchi： 1S/C8H18N2/c1-9-7-8-5-3-4-6-10(8)2/h8-9H,3-7H2,1-2H3/t8-/m1/s1
• InChI Key： WXCNRPZWUCFNHZ-MRVPVSSYSA-N
• SMILES： N1(C)CCCC[C@@H]1CNC

Additional information on (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl

Introduction to (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl (CAS No. 1841133-73-0)

(R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl, with the CAS number 1841133-73-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry, which imparts specific biological activities and pharmacological properties.

The chemical structure of (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl consists of a piperidine ring with a substituted methylene group attached to the nitrogen atom, forming a chiral center. The presence of the chiral center is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. The compound is typically synthesized through asymmetric synthesis methods, ensuring high enantiomeric purity, which is essential for its use in drug development.

Recent studies have highlighted the potential of (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl in various therapeutic applications. One notable area of research is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, such as dopamine and serotonin receptors, which are implicated in a range of neurological disorders including depression, anxiety, and neurodegenerative diseases.

In preclinical studies, (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl has demonstrated promising results in animal models of depression and anxiety. It has been shown to exhibit antidepressant-like effects through its ability to modulate monoaminergic neurotransmission. Additionally, the compound has been investigated for its potential as a cognitive enhancer, with preliminary data suggesting improvements in memory and learning tasks in rodent models.

The pharmacokinetic properties of (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that contribute to its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl in human subjects. Early-phase trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

In addition to its potential as a standalone therapeutic agent, (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl has also been explored as a lead compound for the development of novel drug candidates. Researchers are investigating structural modifications to optimize its pharmacological properties and enhance its therapeutic efficacy. These efforts aim to address unmet medical needs in areas such as neuropsychiatric disorders and cognitive impairment.

The synthesis and characterization of (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl have been well-documented in the scientific literature. Various synthetic routes have been developed to produce this compound with high enantiomeric purity, including catalytic asymmetric hydrogenation and chiral resolution techniques. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

In conclusion, (R)-N,N-Dimethyl-2-piperidinemethanamine 2HCl (CAS No. 1841133-73-0) is a promising chiral compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique stereochemistry and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.